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Compound of Interest

Compound Name: Levofloxacin lactate

Cat. No.: B1675103

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety protocols, operational plans, and disposal procedures for
the handling of Levofloxacin lactate in a laboratory setting. Adherence to these guidelines is
essential to ensure personnel safety and minimize environmental impact.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Levofloxacin
lactate, particularly in its powdered form, to prevent inhalation, skin, and eye contact.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses Must have side shields.

Required when there is a

Goggles
splash hazard.
To be worn in addition to safety
lasses or goggles durin
Face Shield g g 99 ) .g
procedures with a high risk of
splashing.
Chemically resistant nitrile or
butyl rubber gloves are
) required. It is recommended to
Hand Protection Gloves ] )
wear two pairs of gloves, with
the outer pair covering the cuff
of the lab coat.
A NIOSH-approved respirator
is necessary when engineering
) ) ) controls are insufficient, or
Respiratory Protection Respirator .
when handling the powder
outside of a containment
system.
An impervious, disposable
) gown with a solid front, long
Body Protection Lab Coat/Gown

sleeves, and tight-fitting cuffs

is required.

Quantitative Data Summary

The following tables summarize key quantitative data for Levofloxacin lactate.

Physical and Chemical Properties
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Property Value
Molecular Formula C21H26FN307
Molecular Weight 451.4 g/mol
White to off-white solid (powder, crystalline
Appearance
flakes, or pearls)
Melting Point 218 - 227 °C
Boiling Point 572 °C
N pH-dependent. Approximately 100 mg/mL in the
Solubility

pH range of 0.6 to 5.8.

pH-Dependent Solubility of Levofloxacin

pH Solubility (mg/mL)

0.6-5.8 ~100

6.7 272 (maximum)

>6.7 Decreases, with a minimum of ~50 mg/mL

Experimental Protocol: Antimicrobial Susceptibility
Testing (Broth Microdilution Method)

This protocol outlines a detailed methodology for determining the Minimum Inhibitory

Concentration (MIC) of Levofloxacin lactate against a bacterial isolate.

Materials:

o Levofloxacin lactate powder

o Cation-Adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates
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Bacterial culture in logarithmic growth phase
0.5 McFarland turbidity standard

Sterile saline or broth for inoculum preparation
Incubator (35°C £ 2°C)

Spectrophotometer or plate reader (optional)

Procedure:

Preparation of Levofloxacin Stock Solution:
o Aseptically weigh a precise amount of Levofloxacin lactate powder.

o Dissolve in a suitable sterile solvent (e.g., water or a buffer as specified in relevant
guidelines) to create a high-concentration stock solution.

o Sterile-filter the stock solution through a 0.22 um filter.
Preparation of Microtiter Plates:

o Perform serial two-fold dilutions of the Levofloxacin stock solution in CAMHB directly in the
96-well microtiter plate to achieve a final concentration range (e.g., 0.008 to 128 pg/mL).

[1]

o Include a growth control well containing only CAMHB and the bacterial inoculum, and a
sterility control well containing only CAMHB.[1]

Inoculum Preparation:
o Select 3-5 well-isolated colonies of the test organism from a fresh agar plate.
o Suspend the colonies in sterile saline or broth.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard.[1]
This corresponds to approximately 1-2 x 108 CFU/mL.
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o Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.[1]

e |noculation and Incubation:

o Add the prepared bacterial inoculum to each well of the microtiter plate (except the sterility
control).

o Incubate the plate at 35°C + 2°C for 16-20 hours in ambient air.[1]
e Determination of MIC:
o After incubation, visually inspect the wells for turbidity (bacterial growth).

o The MIC is the lowest concentration of Levofloxacin lactate that completely inhibits
visible growth.[1]

o The results can also be read using a microplate reader.

Operational and Disposal Plan

A strict operational and disposal plan is mandatory to minimize exposure risk and prevent
environmental contamination.

Operational Plan:

Designated Handling Area: All work with Levofloxacin lactate powder should be conducted
in a designated area, such as a chemical fume hood or a ventilated enclosure, to minimize
inhalation exposure.

» Weighing: Weigh the powder on an analytical balance within the containment system.

¢ Solution Preparation: When preparing solutions, add the solvent to the powder slowly to
avoid aerosolization.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.
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o Decontamination: Clean and decontaminate all work surfaces and equipment after each use
with an appropriate cleaning agent.

Disposal Plan:
All Levofloxacin lactate waste is considered hazardous and must be disposed of accordingly.
e Solid Waste:

o Collect all solid waste, including unused or expired powder, contaminated PPE (gloves,
gowns, etc.), and lab supplies (weigh boats, pipette tips, etc.) in a designated, leak-proof,
and clearly labeled hazardous waste container.[2][3]

o The container must be labeled "Hazardous Waste" and "Cytotoxic Waste" and include the
full chemical name "Levofloxacin lactate".[2][4]

e Liquid Waste:

o Collect all agueous and solvent-based solutions containing Levofloxacin lactate in a
dedicated, shatter-proof, and leak-proof hazardous waste container.[2]

o Do not mix Levofloxacin lactate waste with other chemical waste streams unless
explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

o The container must be clearly labeled as "Hazardous Waste" and "Cytotoxic Waste" and
include the chemical name and approximate concentration.[2][4]

e Sharps Waste:

o Any sharps contaminated with Levofloxacin lactate (needles, syringes, etc.) must be
disposed of in a designated sharps container for hazardous chemical waste.[4] This
container should also be labeled as "Cytotoxic Waste".

o Waste Disposal:

o All Levofloxacin lactate waste must be disposed of through your institution's EHS
department.
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o The primary recommended method of disposal is high-temperature incineration by an

approved waste disposal facility.[2]
Mandatory Visualization
Levofloxacin Lactate Spill Response Workflow

The following diagram outlines the step-by-step procedure for responding to a spill of

Levofloxacin lactate.
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Evacuate and Secure the Area

Notify Supervisor and EHS

Don Appropriate PPE
(2 pairs of gloves, respirator, gown, goggles)

Assess Spill Type

Contain Solid Spill:
Cover with a damp paper towel

Contain Liquid Spill:
Cover with absorbent material

Clean Spill Area:
Work from outside in

Decontaminate the Area:
Use appropriate cleaning agent

Dispose of all contaminated materials
as Hazardous Cytotoxic Waste

Remove PPE Carefully

Wash Hands Thoroughly

Incident Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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